Cas no 2167018-10-0 (3,3-difluoro-1-oxa-8-thia-5-azaspiro5.5undecane)

• Product Name: 3,3-difluoro-1-oxa-8-thia-5-azaspiro5.5undecane
• CAS No: 2167018-10-0
• MF: C₈H₁₃F₂NOS
• MW: 209.256727933884
• CID: 6213602
• PubChem ID: 165840318
• Update Time: 2025-05-20

3,3-difluoro-1-oxa-8-thia-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-oxa-8-thia-5-azaspiro5.5undecane
• EN300-1279460
• 3,3-difluoro-1-oxa-8-thia-5-azaspiro[5.5]undecane
• 2167018-10-0

• Inchi： 1S/C8H13F2NOS/c9-7(10)4-11-8(12-5-7)2-1-3-13-6-8/h11H,1-6H2
• InChI Key： BAKJUSINIMNQJR-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)NCC(CO2)(F)F

Computed Properties

• Exact Mass: 209.06859154g/mol
• Monoisotopic Mass: 209.06859154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6Ų

Additional information on 3,3-difluoro-1-oxa-8-thia-5-azaspiro5.5undecane

3,3-Difluoro-1-Oxa-8-Thia-5-Azaspiro[5.5]Undecane: A Comprehensive Overview

The compound with CAS No. 2167018-10-0, known as 3,3-difluoro-1-oxa-8-thia-5-azaspiro[5.5]undecane, is a unique heterocyclic compound that has garnered attention in the field of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The presence of oxygen, sulfur, and nitrogen atoms in its structure makes it a versatile molecule with potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry due to their ability to form complex three-dimensional structures that can interact with biological targets effectively. The spiro[5.5] system in this compound provides a rigid framework that can be exploited for designing bioactive molecules. Researchers have demonstrated that the fluorine substituents at the 3-position enhance the compound's stability and electronic properties, making it suitable for various chemical transformations.

The synthesis of 3,3-difluoro-substituted spiro compounds has been a topic of interest in recent years. Advanced methodologies, such as ring-closing metathesis and multi-component reactions, have enabled the efficient construction of this complex structure. These methods not only improve yield but also allow for precise control over the stereochemistry of the product, which is crucial for its biological activity.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its unique combination of heteroatoms and fluorine substituents makes it an ideal candidate for targeting specific enzymes or receptors in the human body. For instance, studies have indicated that derivatives of this compound could potentially inhibit certain kinases involved in cancer progression.

Moreover, the thermal stability and mechanical properties of this compound make it a candidate for use in high-performance materials. Its ability to form stable amorphous solids could be advantageous in applications such as drug delivery systems or electronic devices.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity of this compound. Preliminary results suggest that it has low toxicity to aquatic organisms, which aligns with current trends toward greener chemical design.

In conclusion, CAS No. 2167018-10-0 represents a significant advancement in heterocyclic chemistry. Its versatile structure and potential applications across multiple fields underscore its importance as a research focus for both academic and industrial chemists.